Cas no 622361-17-5 ((2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate)

• Product Name: (2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate
• CAS No: 622361-17-5
• MF: C₂₃H₁₈O₈
• MW: 422.384227275848
• CID: 5417502
• Update Time: 2025-08-05

(2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate
• (2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate

• Inchi： 1S/C23H18O8/c1-26-16-9-6-13(21(27-2)22(16)28-3)11-19-20(24)15-8-7-14(12-18(15)31-19)30-23(25)17-5-4-10-29-17/h4-12H,1-3H3
• InChI Key： IFUSTXZFCDIBIV-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(OC1C=C2OC(=CC3=CC=C(OC)C(OC)=C3OC)C(=O)C2=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate

Research Brief on (2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate (CAS: 622361-17-5)

In recent years, the compound (2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate (CAS: 622361-17-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzofuran and furan carboxylate structure, has shown promising potential in various therapeutic applications, particularly in oncology and anti-inflammatory drug development. The following brief synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview for researchers and industry professionals.

The primary focus of recent studies has been on elucidating the molecular mechanisms underlying the biological activity of this compound. Research indicates that (2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate exhibits potent inhibitory effects on key signaling pathways involved in cell proliferation and inflammation. Specifically, it has been shown to modulate the activity of kinases such as PI3K and MAPK, which are critical in cancer cell survival and immune response regulation. These findings suggest its potential as a lead compound for developing targeted therapies.

Recent in vitro and in vivo studies have further validated the therapeutic efficacy of this compound. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to induce apoptosis in multiple cancer cell lines, including breast and lung cancer, while exhibiting minimal cytotoxicity toward normal cells. Additionally, its anti-inflammatory properties were highlighted in a separate study, where it significantly reduced pro-inflammatory cytokine production in murine models of rheumatoid arthritis. These results underscore its dual potential in both oncology and immunology.

From a chemical synthesis perspective, advancements have been made in optimizing the production of (2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate. Recent methodologies have focused on improving yield and purity, with green chemistry approaches gaining traction. For example, a 2024 report in Organic Process Research & Development detailed a novel catalytic process that reduces the need for hazardous solvents, aligning with the pharmaceutical industry's push toward sustainable practices.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the growing body of research supports its potential as a valuable candidate for drug development. Future directions may include structure-activity relationship (SAR) studies to refine its pharmacological profile and the exploration of combination therapies to enhance its efficacy.

In conclusion, (2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate (CAS: 622361-17-5) represents a compelling area of research in chemical biology and pharmaceuticals. Its multifaceted biological activities and recent synthetic advancements position it as a promising therapeutic agent. Continued investigation into its mechanisms and optimization of its properties will be crucial for realizing its full potential in clinical applications.